Cas no 2680809-33-8 (benzyl N-[(3-fluoro-2-hydroxyphenyl)methyl]carbamate)

• Product Name: benzyl N-[(3-fluoro-2-hydroxyphenyl)methyl]carbamate
• CAS No: 2680809-33-8
• MF: C₁₅H₁₄FNO₃
• MW: 275.274967670441
• CID: 6251714
• PubChem ID: 165908482
• Update Time: 2025-11-06

benzyl N-[(3-fluoro-2-hydroxyphenyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28284416
• benzyl N-[(3-fluoro-2-hydroxyphenyl)methyl]carbamate
• 2680809-33-8

• Inchi： 1S/C15H14FNO3/c16-13-8-4-7-12(14(13)18)9-17-15(19)20-10-11-5-2-1-3-6-11/h1-8,18H,9-10H2,(H,17,19)
• InChI Key： SPZFWVYXGMNZAR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 275.09577147g/mol
• Monoisotopic Mass: 275.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-[(3-fluoro-2-hydroxyphenyl)methyl]carbamate

Comprehensive Overview of Benzyl N-[(3-fluoro-2-hydroxyphenyl)methyl]carbamate (CAS No. 2680809-33-8)

Benzyl N-[(3-fluoro-2-hydroxyphenyl)methyl]carbamate (CAS No. 2680809-33-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique fluorinated and hydroxyphenyl structure, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its carbamate functional group, which is known for its versatility in forming stable bonds with various biomolecules.

The growing interest in benzyl carbamate derivatives aligns with current trends in precision medicine and targeted drug delivery. As the pharmaceutical industry shifts toward personalized treatments, compounds like Benzyl N-[(3-fluoro-2-hydroxyphenyl)methyl]carbamate are being explored for their ability to enhance drug efficacy while minimizing side effects. Its fluoro-substituted aromatic ring is particularly noteworthy, as fluorination is a common strategy to improve the metabolic stability and bioavailability of therapeutic agents.

In addition to its pharmaceutical potential, CAS No. 2680809-33-8 is also relevant in the field of agrochemicals. The hydroxyphenyl moiety in its structure makes it a candidate for developing novel pesticides and herbicides, addressing the increasing demand for environmentally friendly crop protection solutions. This aligns with the global push toward sustainable agriculture, a topic frequently searched by users interested in green chemistry and eco-friendly innovations.

From a synthetic chemistry perspective, the preparation of Benzyl N-[(3-fluoro-2-hydroxyphenyl)methyl]carbamate involves multi-step organic reactions, including protection-deprotection strategies and selective fluorination. These methods are often discussed in academic forums and research papers, making this compound a subject of interest for chemists specializing in heterocyclic chemistry and medicinal chemistry. Its synthesis is also a valuable case study for optimizing reaction yields and purity, which are critical factors in industrial-scale production.

The compound's physicochemical properties, such as solubility, melting point, and stability, are frequently analyzed in research settings. These characteristics are essential for determining its suitability in various applications, from drug formulation to material coatings. Given the rising popularity of computational chemistry, many researchers are also using molecular modeling to predict the behavior of Benzyl N-[(3-fluoro-2-hydroxyphenyl)methyl]carbamate in different environments, a topic often queried in scientific databases.

In conclusion, Benzyl N-[(3-fluoro-2-hydroxyphenyl)methyl]carbamate (CAS No. 2680809-33-8) represents a fascinating intersection of chemistry, pharmacology, and sustainability. Its structural features and functional groups make it a versatile candidate for multiple industries, while ongoing research continues to uncover new possibilities for its use. As the scientific community delves deeper into fluorinated compounds and carbamate chemistry, this compound is poised to remain a key player in innovative research and development.